Cas no 672951-69-8 (N-(2,4-Dichlorophenyl)-N-[2-(morpholin-4-yl)-2-oxoethyl]methanesulfonamide)

• Product Name: N-(2,4-Dichlorophenyl)-N-[2-(morpholin-4-yl)-2-oxoethyl]methanesulfonamide
• CAS No: 672951-69-8
• MF: C₁₃H₁₆Cl₂N₂O₄S
• MW: 367.248140335083
• CID: 5715282
• PubChem ID: 1096063
• Update Time: 2025-06-14

N-(2,4-Dichlorophenyl)-N-[2-(morpholin-4-yl)-2-oxoethyl]methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• Oprea1_508979
• CS-0331405
• N-(2,4-dichlorophenyl)-N-[2-(morpholin-4-yl)-2-oxoethyl]methanesulfonamide
• 6N-403S
• HMS578F08
• 672951-69-8
• AKOS000391775
• Bionet1_003386
• STL119569
• N-(2,4-dichlorophenyl)-N-(2-morpholin-4-yl-2-oxoethyl)methanesulfonamide
• BAS 09666750
• N-(2,4-dichlorophenyl)-N-(2-morpholino-2-oxoethyl)methanesulfonamide
• Methanesulfonamide, N-(2,4-dichlorophenyl)-N-[2-(4-morpholinyl)-2-oxoethyl]-
• N-(2,4-Dichlorophenyl)-N-[2-(morpholin-4-yl)-2-oxoethyl]methanesulfonamide

• Inchi： 1S/C13H16Cl2N2O4S/c1-22(19,20)17(12-3-2-10(14)8-11(12)15)9-13(18)16-4-6-21-7-5-16/h2-3,8H,4-7,9H2,1H3
• InChI Key： HNGCNEHFOVHHQW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1N(CC(N1CCOCC1)=O)S(C)(=O)=O)Cl

Computed Properties

• Exact Mass: 366.0207836g/mol
• Monoisotopic Mass: 366.0207836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 75.3Ų

Experimental Properties

• Density: 1.486±0.06 g/cm3(Predicted)
• Boiling Point: 555.6±60.0 °C(Predicted)
• pka: -1.28±0.20(Predicted)

Additional information on N-(2,4-Dichlorophenyl)-N-[2-(morpholin-4-yl)-2-oxoethyl]methanesulfonamide

Comprehensive Overview of N-(2,4-Dichlorophenyl)-N-[2-(morpholin-4-yl)-2-oxoethyl]methanesulfonamide (CAS No. 672951-69-8)

N-(2,4-Dichlorophenyl)-N-[2-(morpholin-4-yl)-2-oxoethyl]methanesulfonamide (CAS No. 672951-69-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This molecule features a unique combination of functional groups, including a methanesulfonamide core, a morpholine ring, and a 2,4-dichlorophenyl moiety, which contribute to its diverse potential applications. Researchers are particularly interested in its structural properties, which may influence its biological activity and pharmacokinetic profile.

The compound's CAS number 672951-69-8 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature and regulatory documents. Its complex name reflects its intricate structure, with the N-(2,4-dichlorophenyl) group providing aromaticity and potential halogen bonding interactions, while the morpholin-4-yl fragment introduces polarity and hydrogen-bonding capabilities. These features make it a subject of study for drug discovery and material science applications.

In recent years, the demand for novel sulfonamide derivatives has surged due to their versatility in pharmaceutical development. N-(2,4-Dichlorophenyl)-N-[2-(morpholin-4-yl)-2-oxoethyl]methanesulfonamide is no exception, with researchers exploring its potential as a scaffold for designing enzyme inhibitors or receptor modulators. Its methanesulfonamide group, in particular, is known to enhance metabolic stability, a key consideration in modern drug design.

From an agrochemical perspective, compounds containing dichlorophenyl groups have demonstrated herbicidal and fungicidal properties. While the specific applications of CAS 672951-69-8 in this field are still under investigation, its structural similarity to known bioactive molecules suggests potential utility in crop protection formulations. The morpholine component may contribute to improved solubility and formulation characteristics, addressing common challenges in agrochemical development.

The synthesis of N-(2,4-Dichlorophenyl)-N-[2-(morpholin-4-yl)-2-oxoethyl]methanesulfonamide typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing this compound and verifying its structural integrity. These quality control measures are crucial for researchers relying on consistent material for their studies.

Environmental and safety considerations are paramount when working with any chemical substance. While 672951-69-8 is not classified as hazardous under standard regulations, proper laboratory practices should always be followed. Researchers are advised to consult material safety data sheets and conduct appropriate risk assessments before handling this or any other chemical compound.

Looking ahead, the scientific community continues to explore the potential of N-(2,4-Dichlorophenyl)-N-[2-(morpholin-4-yl)-2-oxoethyl]methanesulfonamide across various applications. Its unique structural features position it as an interesting candidate for further investigation in both pharmaceutical and agricultural research. As with many specialized chemicals, collaboration between synthetic chemists, biologists, and formulation scientists will be key to unlocking its full potential.

The growing interest in sulfonamide-based compounds reflects broader trends in chemical research, where molecular modifications can lead to significant improvements in activity and selectivity. CAS 672951-69-8 represents an example of how strategic incorporation of diverse functional groups can create molecules with promising characteristics for multiple applications. Future studies may reveal additional uses for this compound as research methodologies continue to advance.

For researchers seeking information about N-(2,4-Dichlorophenyl)-N-[2-(morpholin-4-yl)-2-oxoethyl]methanesulfonamide, reliable sources include peer-reviewed journals, chemical supplier catalogs, and specialized databases. Proper documentation of experimental procedures and results will contribute to the growing body of knowledge about this interesting compound and its potential applications in science and industry.